Cas no 100079-39-8 (1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• CAS No: 100079-39-8
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 98020
• PubChem ID: 21636239
• Update Time: 2024-11-04

1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• 2',4'-Dihydroxy-2,3',6'-trimetho
• (2E)-1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-2- propen-1-one
• 2',4'-Dihydroxy-2,3',6'-trimethoxychalcone
• 2-Propen-1-one,1-(2,4-dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-, (E)- (9CI)
• 2-O-Glucosyl-4-hydroxyacetophenone
• Bungeiside B
• (E)-1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-2-propen-1-one
• [ "" ]
• F92948
• (E)-1-(2,4-dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one,1-(2,4-dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-,(E)-
• 100079-39-8
• LMPK12120330
• FS-10061
• 2-Propen-1-one, 1-(2,4-dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-, (E)- (9CI)
• (2S,3S)-3-(ACETYLOXY)-5-[2-(DIMETHYLAMINO)ETHYL]-2,3-DIHYDRO-2-(4-HYDROXYPHENYL)-1,5-BENZOTHIAZEPIN-4(5H)-ONE
• AKOS022184776
• DA-60029

• Inchi： 1S/C18H18O6/c1-22-14-7-5-4-6-11(14)8-9-12(19)16-15(23-2)10-13(20)18(24-3)17(16)21/h4-10,20-21H,1-3H3/b9-8+
• InChI Key： CRKKMWPCJTZZRE-CMDGGOBGSA-N
• SMILES： O(C)C1C=C(C(=C(C=1C(/C=C/C1C=CC=CC=1OC)=O)O)OC)O

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Orange powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 583.0±50.0 °C at 760 mmHg
• Flash Point: 213.3±23.6 °C
• PSA: 85.22000
• LogP: 3.01970
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone